Cas no 924657-32-9 (tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate)

• Product Name: tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate
• CAS No: 924657-32-9
• MF: C₁₉H₂₂BrNO₂
• MW: 376.287484645844
• CID: 5628791
• PubChem ID: 165920891
• Update Time: 2025-07-22

tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301486
• 924657-32-9
• tert-butyl N-benzyl-N-[(4-bromophenyl)methyl]carbamate
• tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate

• Inchi： 1S/C19H22BrNO2/c1-19(2,3)23-18(22)21(13-15-7-5-4-6-8-15)14-16-9-11-17(20)12-10-16/h4-12H,13-14H2,1-3H3
• InChI Key： VVWSXAQFVGWQFE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN(C(=O)OC(C)(C)C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 375.08339g/mol
• Monoisotopic Mass: 375.08339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate

Comprehensive Overview of tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate (CAS No. 924657-32-9)

tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate (CAS No. 924657-32-9) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tert-butyl carbamate group and a 4-bromophenyl moiety, makes it a valuable intermediate in synthetic chemistry. Researchers often explore its applications in drug discovery, peptide synthesis, and catalysis, aligning with current trends in green chemistry and sustainable synthesis.

The compound’s N-benzyl and N-(4-bromophenyl)methyl substituents contribute to its versatility in cross-coupling reactions, a hot topic in modern organic synthesis. With the growing demand for high-efficiency catalysts and low-waste processes, tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate has gained attention for its potential in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings. These reactions are pivotal in constructing complex molecules for biopharmaceuticals and advanced materials.

In the context of AI-driven drug design, this compound’s role as a building block is increasingly highlighted. Computational chemists leverage its structural features to model bioactive scaffolds, addressing challenges like selective targeting and metabolic stability. Searches for "carbamate derivatives in drug development" or "bromophenyl compounds in catalysis" reflect its relevance in cutting-edge research.

From a synthetic methodology perspective, the tert-butyl protecting group in 924657-32-9 offers advantages in stepwise synthesis, a technique frequently discussed in organic chemistry forums. Its stability under acidic conditions and ease of deprotection align with the industry’s shift toward modular synthesis. Questions like "how to optimize tert-butyl carbamate deprotection" or "applications of bromoarenes in medicinal chemistry" often arise in academic and industrial circles.

Environmental considerations also play a role in its usage. The compound’s potential for atom economy and compatibility with microwave-assisted synthesis resonates with the push for energy-efficient protocols. Researchers investigating "solvent-free carbamate reactions" or "bromophenyl intermediates in flow chemistry" may find tert-butyl N-benzyl-N-(4-bromophenyl)methylcarbamate a compelling subject.

In summary, CAS No. 924657-32-9 exemplifies the intersection of traditional organic synthesis and innovative methodologies. Its adaptability to high-throughput screening and computational modeling ensures its continued prominence in journals and patent literature. As the scientific community prioritizes scalable and eco-friendly solutions, this compound’s utility is likely to expand further.